Cyclohexylmethyl isovalerate Cyclohexylmethyl isovalerate
Brand Name: Vulcanchem
CAS No.: 15840-95-6
VCID: VC21006176
InChI: InChI=1S/C12H22O2/c1-10(2)8-12(13)14-9-11-6-4-3-5-7-11/h10-11H,3-9H2,1-2H3
SMILES: CC(C)CC(=O)OCC1CCCCC1
Molecular Formula: C12H22O2
Molecular Weight: 198.3 g/mol

Cyclohexylmethyl isovalerate

CAS No.: 15840-95-6

Cat. No.: VC21006176

Molecular Formula: C12H22O2

Molecular Weight: 198.3 g/mol

* For research use only. Not for human or veterinary use.

Cyclohexylmethyl isovalerate - 15840-95-6

Specification

CAS No. 15840-95-6
Molecular Formula C12H22O2
Molecular Weight 198.3 g/mol
IUPAC Name cyclohexylmethyl 3-methylbutanoate
Standard InChI InChI=1S/C12H22O2/c1-10(2)8-12(13)14-9-11-6-4-3-5-7-11/h10-11H,3-9H2,1-2H3
Standard InChI Key OPKFCIJVNFYFCT-UHFFFAOYSA-N
SMILES CC(C)CC(=O)OCC1CCCCC1
Canonical SMILES CC(C)CC(=O)OCC1CCCCC1

Introduction

Chemical Identity and Structure

Cyclohexylmethyl isovalerate, also known as cyclohexylmethyl 3-methylbutanoate, is an ester formed from cyclohexylmethanol and isovaleric acid (3-methylbutanoic acid). It belongs to the broader chemical class of aliphatic esters.

Chemical Identifiers

The compound is identified by various standardized chemical identifiers as presented in Table 1.

Table 1: Chemical Identification Parameters for Cyclohexylmethyl Isovalerate

ParameterValue
CAS Number15840-95-6
EINECS Number239-944-5
Molecular FormulaC₁₂H₂₂O₂
Molecular Weight198.3019 g/mol
InChIInChI=1/C12H22O2/c1-10(2)8-12(13)14-9-11-6-4-3-5-7-11/h10-11H,3-9H2,1-2H3
InChI KeyOPKFCIJVNFYFCT-UHFFFAOYSA-N
DSSTox Substance IDDTXSID20166415

The compound has several recognized synonyms including cyclohexylmethyl 3-methylbutanoate and 3-methylbutyric acid cyclohexylmethyl ester .

Molecular Structure

The molecular structure consists of a cyclohexyl ring connected to a methyl group which is bonded to the isovalerate (3-methylbutanoate) moiety through an ester linkage. The chemical structure demonstrates the typical ester functional group (-COO-) connecting the aliphatic chains .

Physical Properties

Cyclohexylmethyl isovalerate exists as a colorless liquid under standard conditions with distinctive physical properties that influence its handling, storage, and application characteristics.

Basic Physical Parameters

Table 2 summarizes the key physical properties of cyclohexylmethyl isovalerate:

Table 2: Physical Properties of Cyclohexylmethyl Isovalerate

PropertyValueUnit
Physical StateColorless liquid-
Density0.927g/cm³ at 25°C
Boiling Point237.9°C at 760 mmHg
Flash Point95°C
Refractive Index1.447-
Vapor Pressure0.0436mmHg at 25°C
LogP4.22-
PSA (Polar Surface Area)26.3Ų

These properties indicate that cyclohexylmethyl isovalerate is a relatively high-boiling compound with low volatility at room temperature and moderate lipophilicity as demonstrated by its LogP value .

Analytical Methods

Various analytical methods have been developed for the detection, quantification, and characterization of cyclohexylmethyl isovalerate in different matrices.

Chromatographic Analysis

High-Performance Liquid Chromatography (HPLC) represents one of the primary methods for analyzing cyclohexylmethyl isovalerate:

HPLC Method Specifications:

  • Column: Newcrom R1 (reverse phase)

  • Mobile Phase: Mixture of acetonitrile, water, and phosphoric acid

  • Alternative for MS compatibility: Replacement of phosphoric acid with formic acid

  • Column Particle Size: Available with 3 μm particles for fast UPLC applications

This liquid chromatography method offers several advantages:

  • Scalability for preparative separations

  • Suitability for isolating impurities

  • Applicability for pharmacokinetic studies

  • Compatibility with mass spectrometry when modified

Gas Chromatography

Gas chromatography is also effective for analyzing cyclohexylmethyl isovalerate, particularly in flavor and fragrance applications. The retention indices and chromatographic behaviors provide reliable identification of this compound when analyzed alongside related esters .

Applications and Uses

Cyclohexylmethyl isovalerate has several documented applications across different industries, primarily leveraging its ester properties.

Flavor and Fragrance Applications

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